Cas no 2418682-67-2 (5-ethynyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-methylbenzoic acid)

• Product Name: 5-ethynyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-methylbenzoic acid
• CAS No: 2418682-67-2
• MF: C₂₆H₂₁NO₄
• MW: 411.449247121811
• CID: 5678049
• PubChem ID: 165785476
• Update Time: 2025-06-07

5-ethynyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26628779
• 2418682-67-2
• 5-ethynyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-2-methylbenzoic acid
• 5-ethynyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-methylbenzoic acid

• Inchi： 1S/C26H21NO4/c1-4-17-13-22(25(28)29)16(2)24(14-17)27(3)26(30)31-15-23-20-11-7-5-9-18(20)19-10-6-8-12-21(19)23/h1,5-14,23H,15H2,2-3H3,(H,28,29)
• InChI Key： UQGALYXDPKAONA-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=C(C#C)C=C(C(=O)O)C=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 411.14705815g/mol
• Monoisotopic Mass: 411.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-ethynyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-methylbenzoic acid

5-Ethynyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-methylbenzoic Acid: A Comprehensive Overview

The compound 5-Ethynyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-methylbenzoic acid, with CAS number 2418682-67-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a benzoic acid backbone, an ethynyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These features make it a versatile building block in the synthesis of complex molecules and functional materials.

The structure of this compound is characterized by a benzoic acid moiety at the core, with substituents at positions 2, 3, and 5. The ethynyl group at position 5 introduces alkyne functionality, which is valuable for click chemistry reactions and the formation of robust carbon-carbon bonds. At position 3, the molecule features an amino group that is protected by an Fmoc group. The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability under mild conditions while allowing for controlled deprotection. Additionally, the methyl substituent at position 2 adds further complexity to the molecule's structure.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its use in the synthesis of bioactive molecules, where the Fmoc group plays a critical role in controlling reactivity during multi-step synthesis. The presence of the ethynyl group also enables the formation of diverse architectures through alkyne-based cyclization reactions. Furthermore, this compound has been investigated as a precursor for materials with tailored electronic properties, such as organic semiconductors and sensors.

In terms of synthesis, this compound can be prepared through a combination of coupling reactions and protecting group strategies. The incorporation of the Fmoc group typically involves activation of the carboxylic acid using reagents such as dicyclohexylcarbodiimide (DCC) or carbonyldiimidazole (CDI), followed by reaction with fluorenylmethanol. The ethynyl group can be introduced via Sonogashira coupling or other alkyne-forming reactions, depending on the specific requirements of the synthesis.

From an analytical standpoint, this compound can be characterized using a variety of techniques. High-resolution mass spectrometry (HRMS) provides precise molecular weight information, while nuclear magnetic resonance (NMR) spectroscopy offers detailed insights into its structural features. X-ray crystallography can be employed to determine its three-dimensional arrangement, which is essential for understanding its physical and chemical properties.

The applications of this compound extend beyond traditional organic synthesis. For example, it has been utilized in the development of drug delivery systems, where its functional groups enable targeted drug release and improved bioavailability. Additionally, its role in materials science has been explored through self-assembling monolayers and supramolecular structures.

In conclusion, 5-Ethynyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-2-methylbenzoic acid represents a versatile and multifunctional molecule with significant potential across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds and materials with advanced properties.